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Compound of Interest

Compound Name: 4-(Methylamino)-3-nitrophenol

Cat. No.: B185000

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Methylamino)-3-nitrophenol is an aromatic organic compound of significant interest in
various fields of chemical synthesis. Its structure, featuring a phenol ring substituted with a
methylamino group, a nitro group, and a hydroxyl group, makes it a versatile intermediate. The
electron-donating methylamino group and the electron-withdrawing nitro group create a "push-
pull" system, which is valuable in the synthesis of heterocyclic compounds, dyes, and
pigments. This guide provides a comprehensive overview of its chemical properties, synthesis,
and key applications.

Chemical Identification and Properties

The primary identifier for 4-(Methylamino)-3-nitrophenol is its CAS number. A comprehensive
list of its synonyms and key physicochemical properties are detailed below.

Synonyms and Identifiers
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Identifier Type Value

CAS Number 14703-88-9[1]

IUPAC Name 4-(methylamino)-3-nitrophenol[1]
4-(N-Methylamino)-3-nitrophenol, 4-
Methylamino-3-nitro-phenol, Phenol, 4-

Synonyms (methylamino)-3-nitro-, 5-Hydroxy-2-

methylamino-1-nitro-benzol, 2-nitro 4-hydroxy

N-methyl aniline[1]

Molecular Formula

C7HsN203[1]

PubChem CID

22832045[1]

Physicochemical Properties

Property Value Source

Molecular Weight 168.15 g/mol PubChem (Computed)[1]
Exact Mass 168.05349212 Da PubChem (Computed)[1]
XLogP3 1.9 PubChem (Computed)[1]
Hydrogen Bond Donor Count 2 PubChem (Computed)[1]
Hydrogen Bond Acceptor

Count 4 PubChem (Computed)[1]
Rotatable Bond Count 2 PubChem (Computed)[1]
Topological Polar Surface Area  78.1 A2 PubChem (Computed)[1]
Heavy Atom Count 12 PubChem (Computed)[1]
Complexity 169 PubChem (Computed)[1]

Synthesis and Experimental Protocols

While a specific, detailed protocol for the synthesis of 4-(methylamino)-3-nitrophenol is not

readily available in the provided search results, a logical synthesis route can be inferred from
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the preparation of structurally similar compounds like 4-amino-3-nitrophenol. A common
approach involves the nitration of a protected p-aminophenol derivative, followed by hydrolysis.
Below is a plausible experimental workflow based on these principles.

Hypothetical Synthesis of 4-(Methylamino)-3-nitrophenol

This protocol is a hypothetical adaptation based on the synthesis of related compounds.
Materials:
e 4-(Methylamino)phenol
¢ Acetic anhydride
» Concentrated sulfuric acid
» Concentrated nitric acid
e Sodium hydroxide
e Hydrochloric acid
e |ce
« Distilled water
e Ethanol
Procedure:
» Protection of the Amino and Hydroxyl Groups:
o In a round-bottom flask, dissolve 4-(methylamino)phenol in acetic anhydride.

o Slowly add a catalytic amount of concentrated sulfuric acid while cooling the mixture in an
ice bath.

o Stir the reaction mixture at room temperature until the starting material is consumed
(monitored by TLC).
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o Pour the reaction mixture into ice water to precipitate the protected intermediate, 4-
acetoxy-N-methylacetanilide.

o Filter the precipitate, wash with cold water until neutral, and dry.

o Nitration:

o Carefully add the dried 4-acetoxy-N-methylacetanilide to a mixture of concentrated sulfuric
acid and concentrated nitric acid, maintaining a low temperature (0-5 °C) with an ice-salt
bath.

o Stir the mixture until the nitration is complete (monitored by TLC).
o Slowly pour the reaction mixture onto crushed ice to precipitate the nitrated intermediate.

o Filter the yellow precipitate, wash thoroughly with cold water until the filtrate is neutral, and
dry.

e Hydrolysis:

[¢]

Suspend the nitrated intermediate in an aqueous solution of sodium hydroxide.

[¢]

Heat the mixture to reflux to hydrolyze the acetyl groups.

[e]

After cooling, carefully acidify the solution with hydrochloric acid to precipitate the crude 4-
(methylamino)-3-nitrophenol.

[e]

Filter the product, wash with cold water, and recrystallize from a suitable solvent (e.qg.,
ethanol/water mixture) to obtain the purified product.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b185000?utm_src=pdf-body
https://www.benchchem.com/product/b185000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hypothetical Synthesis of 4-(Methylamino)-3-nitrophenol

4-(Methylamino)phenol

Protection

(Acetic Anhydride, H2S0a4)

4-Acetoxy-N-methylacetanilide

Nitration

(HNO3, H2S04, 0-5 °C)

Nitrated Intermediate

l

Hydrolysis
(NaOH, heat; then HCI)

'

Crude 4-(Methylamino)-3-nitrophenol

Recrystallization
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Azo Dye Formation using a Nitrophenol Derivative

Diazotization Azo Coupling

Primary Aromatic Amine

(e.., Aniline) 4-(Methylamino)-3-nitrophenol

NaNO:z + HCl

(0-5 °C) NaOH (aq)

Phenoxide lon
(activated coupling component)

AN y4

Coupling Reaction

Diazonium Salt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b185000#4-methylamino-3-nitrophenol-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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